Cas no 1197239-47-6 (3-Bromo-5-(trifluoromethoxy)phenol)
1197239-47-6 structure
Product Name:3-Bromo-5-(trifluoromethoxy)phenol
CAS No:1197239-47-6
MF:C7H4BrF3O2
MW:257.004672050476
MDL:MFCD15142929
CID:1036641
PubChem ID:53216976
Update Time:2025-09-28
3-Bromo-5-(trifluoromethoxy)phenol Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-(trifluoromethoxy)phenol
- ACMC-209a3z
- AG-L-20688
- AK-61502
- ANW-17373
- CTK4B1463
- MolPort-015-143-626
- SY024864
- AKOS015834203
- SCHEMBL17203809
- D74502
- A892434
- CS-0084355
- EN300-2304234
- MFCD15142929
- DB-084634
- Phenol, 3-bromo-5-(trifluoromethoxy)-
- 1197239-47-6
- DTXSID80682085
-
- MDL： MFCD15142929
- Inchi： 1S/C7H4BrF3O2/c8-4-1-5(12)3-6(2-4)13-7(9,10)11/h1-3,12H
- InChI Key： LWPUQZXDLKIRAX-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=C(C=1)OC(F)(F)F)O
Computed Properties
- Exact Mass: 255.93500
- Monoisotopic Mass: 255.93468g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.46000
- LogP: 3.05330
3-Bromo-5-(trifluoromethoxy)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013017512-1g |
3-Bromo-5-(trifluoromethoxy)phenol |
1197239-47-6 | 97% | 1g |
$1504.90 | 2023-09-04 | |
| Chemenu | CM130959-1g |
3-bromo-5-(trifluoromethoxy)phenol |
1197239-47-6 | 95% | 1g |
$351 | 2021-06-17 | |
| Chemenu | CM130959-5g |
3-bromo-5-(trifluoromethoxy)phenol |
1197239-47-6 | 95% | 5g |
$1094 | 2021-06-17 | |
| TRC | B695308-100mg |
3-Bromo-5-(trifluoromethoxy)phenol |
1197239-47-6 | 100mg |
$ 133.00 | 2023-04-18 | ||
| TRC | B695308-250mg |
3-Bromo-5-(trifluoromethoxy)phenol |
1197239-47-6 | 250mg |
$ 259.00 | 2023-04-18 | ||
| TRC | B695308-500mg |
3-Bromo-5-(trifluoromethoxy)phenol |
1197239-47-6 | 500mg |
$ 385.00 | 2023-04-18 | ||
| TRC | B695308-1g |
3-Bromo-5-(trifluoromethoxy)phenol |
1197239-47-6 | 1g |
$ 540.00 | 2023-04-18 | ||
| Apollo Scientific | PC499005-250mg |
3-Bromo-5-(trifluoromethoxy)phenol |
1197239-47-6 | 97% | 250mg |
£46.00 | 2025-02-21 | |
| Apollo Scientific | PC499005-1g |
3-Bromo-5-(trifluoromethoxy)phenol |
1197239-47-6 | 97% | 1g |
£111.00 | 2025-02-21 | |
| Apollo Scientific | PC499005-5g |
3-Bromo-5-(trifluoromethoxy)phenol |
1197239-47-6 | 97% | 5g |
£320.00 | 2025-02-21 |
3-Bromo-5-(trifluoromethoxy)phenol Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
1197239-47-6 (3-Bromo-5-(trifluoromethoxy)phenol) Related Products
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- 690264-39-2(4-Bromo-2-(trifluoromethoxy)phenol)
- 205371-26-2(2-Bromo-5-(trifluoromethoxy)phenol)
- 207226-31-1(1,3-Dibromo-5-(trifluoromethoxy)benzene)
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